2-Benzyl-3-ketoglutarate diethyl ester

• CAS RN: 54813-93-3
• Molecular Formula: C16H20O5
• Molecular Weight: 292.33 g/mol
• IUPAC Name: diethyl 2-benzyl-3-oxopentanedioate
• InChI: InChI=1S/C16H20O5/c1-3-20-15(18)11-14(17)13(16(19)21-4-2)10-12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3
• InChI Key: HZOCADZQLFGJLU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C(CC1=CC=CC=C1)C(=O)OCC

Description

2-Benzyl-3-ketoglutarate diethyl ester is a useful research compound. Its molecular formula is C16H20O5 and its molecular weight is 292.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon, and at room temperature, 1.7 g (74.18 mmol) of sodium are dissolved in 75 mL of anhydrous EtOH. 13.5 mL (74.2 mmol) of diethyl 3-oxopentanedioate and then 8.8 mL (74.2 mmol) of benzyl bromide are then added dropwise, at room temperature. The medium is then refluxed for 3 hours, concentrated under reduced pressure and purified by chromatography on a column of silica gel, eluting with a cyclohexane/EtOAc gradient of 0 to 20% EtOAc. 8.29 g of diethyl 2-benzyl-3-oxopentanedioate are obtained in the form of a translucent oil.